Cas no 1303-96-4 (Sodium Tetraborate Decahydrate)

• Product Name: Sodium Tetraborate Decahydrate
• CAS No: 1303-96-4
• MF: Na₂B₄O₇^.₁₀H₂O
• MW: 381.372144699097
• MDL: MFCD00149193
• CID: 41163
• Update Time: 2025-07-31

Sodium Tetraborate Decahydrate Chemical and Physical Properties

Names and Identifiers

• Sodium Tetraborate Decahydrate
• SWABS 10ML PEPTON FYSIOLOG. SALINE SOL.
• Borax,Sodium tetraborate,decahydrate,sodium borate, decahydrate,antipyonin,borascu
• Boric acid sodium decahydrate
• SODIUM TETRABORATE DECAHYDRATE BIOXT
• di-Sodium tetraborate decahydrate certified secondary standard reference material for pH measurement
• di-Sodium tetraborate decahydrate for analysis ACS,ISO,Reag. Ph Eur
• Sodiumborate
• borax
• 0.01 mol
• ACS
• borascu
• Borax decahydrate,Sodium borate decahydrate
• BoraxAr
• BoraxBp
• BoraxNf
• boricin
• bura
• directly traceable to primary SRM from NIST
• disodium tetraborate
• disodium tetraborate decahydrate
• jaikin
• neobor
• sodium tetrabotare
• solubor
• Borax decahydrate
• 湖北硼砂生产厂家
• Sodium tetraborate standard solution

• MDL： MFCD00149193
• Inchi： 1S/B4O7.2Na.10H2O/c5-1-7-3-9-2(6)10-4(8-1)11-3;;;;;;;;;;;;/h;;;10*1H2/q-2;2*+1;;;;;;;;;;
• InChI Key： CDMADVZSLOHIFP-UHFFFAOYSA-N
• SMILES： [Na+].[Na+].O1B2OB([O-])OB1OB([O-])O2.O.O.O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 382.08700
• Monoisotopic Mass: 234.16198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 11
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Surface Charge: 0
• Topological Polar Surface Area: 135

Experimental Properties

• Color/Form: Colorless translucent crystals or white crystalline powder. Odorless and salty. Weathered in dry air.
• Density: 1.73 g/mL at 25 °C(lit.)
• Melting Point: 75 ºC
• Boiling Point: 320 ºC
• Flash Point: °C
• PH: 9.15-9.20 (25℃, 0.01M in solution)
• Solubility: H2O: 0.1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 60 g/L (20 ºC)
• PSA: 184.57000
• LogP: -2.74580
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water, boiling water, glycerol, slightly soluble in ethanol and acids.
• Merck: 14,8590

Sodium Tetraborate Decahydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H360
• Warning Statement： P201,P308+P313
• Hazardous Material transportation number：UN 1458
• WGK Germany：1
• Hazard Category Code： 60-61
• Safety Instruction： S22; S24/25; S36/37
• RTECS：VZ2275000
• Hazardous Material Identification：
• Risk Phrases：R62
• Packing Group：II
• Safety Term：3
• Packing Group：II
• Hazard Level：3
• Toxicity：LD50 orally in rats: 5.66 g/kg (Smyth)
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Sodium Tetraborate Decahydrate

Sodium Tetraborate Decahydrate (CAS No. 1303-96-4): A Versatile Compound in Modern Chemistry and Biology

Sodium Tetraborate Decahydrate, with the chemical formula Na₂B₄O₇₂O, is a widely recognized compound in the fields of chemistry and biology due to its unique properties and diverse applications. This hydrated form of sodium tetraborate, also known as borax, has been utilized for centuries in various industrial, pharmaceutical, and laboratory settings. Its chemical stability, solubility in water, and ability to form complexes with metals make it an invaluable tool in both research and commercial applications.

The compound is characterized by its high melting point and its tendency to lose water of hydration when heated, a property that is exploited in many of its applications. The molecular structure of Sodium Tetraborate Decahydrate consists of borate ions (B₄O₇^2-) coordinated with water molecules, forming a stable crystal lattice. This structure contributes to its ability to act as a flux in metallurgy and as a precursor for the synthesis of other boron compounds.

In recent years, Sodium Tetraborate Decahydrate has gained significant attention in the field of biomedical research due to its potential applications in drug delivery systems and as a therapeutic agent. Studies have shown that borates can interact with biological molecules in ways that promote healing and prevent disease. For instance, research has highlighted the role of borates in modulating enzyme activity and inhibiting the growth of certain pathogens. These findings have opened up new avenues for the development of novel pharmaceuticals.

The compound's ability to form stable complexes with metals has also made it useful in catalysis and material science. In catalytic processes, Sodium Tetraborate Decahydrate can act as a ligand or a co-catalyst, facilitating reactions that would otherwise be difficult to achieve under normal conditions. Its use in the synthesis of advanced materials, such as metal-organic frameworks (MOFs), has also been explored, with promising results regarding the development of highly efficient adsorbents and catalysts.

In addition to its industrial and pharmaceutical applications, Sodium Tetraborate Decahydrate plays a crucial role in environmental science. It is commonly used in water treatment processes to remove heavy metals and other contaminants. The compound's chelating properties allow it to bind with metal ions, rendering them insoluble and thus easier to remove from water sources. This application is particularly important in regions where industrial pollution has led to high levels of heavy metal contamination.

The educational value of Sodium Tetraborate Decahydrate cannot be overstated. It is a staple in chemistry laboratories worldwide, used for teaching basic concepts such as solubility, crystallization, and chemical reactions. Its relatively low cost and high reactivity make it an ideal candidate for hands-on experiments that help students understand complex chemical principles.

The latest research on Sodium Tetraborate Decahydrate continues to uncover new possibilities for its use in emerging technologies. For example, studies have investigated its potential as a component in energy storage devices, such as batteries and supercapacitors. The compound's ability to store and release energy efficiently could make it a valuable addition to next-generation energy solutions.

In conclusion, Sodium Tetraborate Decahydrate (CAS No. 1303-96-4) is a multifaceted compound with applications spanning multiple industries. From its traditional uses in glass production and detergents to its more recent applications in pharmaceuticals and environmental science, this compound continues to be a subject of intense research and innovation. As our understanding of its properties grows, so too do the potential applications that could benefit society in profound ways.